Cas no 1912-34-1 (Methyl 2-(2-chloro-1H-indol-3-yl)acetate)

• Product Name: Methyl 2-(2-chloro-1H-indol-3-yl)acetate
• CAS No: 1912-34-1
• MF: C₁₁H₁₀ClNO₂
• MW: 223.655601978302
• MDL: MFCD27996660
• CID: 1094555
• PubChem ID: 13734998
• Update Time: 2025-04-23

Methyl 2-(2-chloro-1H-indol-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(2-chloro-1H-indol-3-yl)acetate
• MFCD27996660
• DTXSID801295103
• 1912-34-1
• Methyl2-(2-chloro-1H-indol-3-yl)acetate
• Methyl 2-chloro-1H-indole-3-acetate
• BAA91234

• MDL： MFCD27996660
• Inchi： 1S/C11H10ClNO2/c1-15-10(14)6-8-7-4-2-3-5-9(7)13-11(8)12/h2-5,13H,6H2,1H3
• InChI Key： GZQPLJJEXQJBKE-UHFFFAOYSA-N
• SMILES： ClC1=C(CC(=O)OC)C2C=CC=CC=2N1

Computed Properties

• Exact Mass: 223.0400063g/mol
• Monoisotopic Mass: 223.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indole-3-acetic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives Indole-3-acetic acid derivatives

Additional information on Methyl 2-(2-chloro-1H-indol-3-yl)acetate

Methyl 2-(2-chloro-1H-indol-3-yl)acetate: A Comprehensive Overview

Methyl 2-(2-chloro-1H-indol-3-yl)acetate, also known by its CAS number 1912-34-1, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of indole, a heterocyclic aromatic molecule with a wide range of applications in drug discovery and material science. The structure of Methyl 2-(2-chloro-1H-indol-3-yl)acetate consists of an indole ring substituted with a chlorine atom at the 2-position and an acetylmethyl group at the 3-position. This substitution pattern imparts unique chemical properties to the molecule, making it a valuable compound for various research and industrial applications.

Recent studies have highlighted the potential of Methyl 2-(2-chloro-1H-indol-3-yl)acetate in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with anti-inflammatory and antioxidant properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in inflammatory pathways. This finding underscores its potential as a lead compound for drug development.

In addition to its pharmacological applications, Methyl 2-(2-chloro-1H-indol-3-yl)acetate has also been investigated for its role in materials science. The indole moiety in the molecule is known to form stable coordination complexes with metal ions, making it a promising candidate for the synthesis of metalloorganic frameworks (MOFs). A recent article in Nature Communications reported on the use of this compound as a building block for constructing MOFs with high surface area and exceptional catalytic activity. These materials hold great promise for applications in gas storage, sensing, and catalysis.

The synthesis of Methyl 2-(2-chloro-1H-indol-3-yl)acetate involves a multi-step process that typically begins with the preparation of indole derivatives. One common method involves the Friedlander synthesis, where an o-amino aryl aldehyde reacts with a ketone to form the indole ring. Subsequent substitution reactions are then employed to introduce the chlorine and acetylmethyl groups at specific positions on the ring. The optimization of these reaction conditions has been a focus of recent research efforts, with studies aiming to improve yield and selectivity while minimizing environmental impact.

From an environmental perspective, understanding the fate and transport of Methyl 2-(2-chloro-1H-indol-3-yl)acetate in natural systems is crucial for assessing its potential ecological risks. A study published in Environmental Science & Technology investigated the biodegradation pathways of this compound under aerobic conditions. The results indicated that the molecule undergoes rapid microbial degradation, primarily through hydrolytic cleavage of the acetyl group and subsequent ring-opening reactions. These findings suggest that Methyl 2-(2-chloro-1H-indol-3-yl)acetate poses minimal long-term environmental risks when properly managed.

In conclusion, Methyl 2-(2-chloro-1H-indol-3-yli acetate is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure enables it to serve as a valuable building block in drug discovery, materials science, and environmental chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing scientific innovation.